JND3229

• Molecular Formula: C33H41ClN8O2
• Molecular Weight: 617.2 g/mol
• InChI: InChI=1S/C33H41ClN8O2/c1-4-30(43)36-24-9-12-26(13-10-24)42-31-23(21-41(33(42)44)29-8-6-5-7-27(29)34)20-35-32(38-31)37-25-11-14-28(22(2)19-25)40-17-15-39(3)16-18-40/h5-8,11,14,19-20,24,26H,4,9-10,12-13,15-18,21H2,1-3H3,(H,36,43)(H,35,37,38)
• InChIKey: WVLWGBZNXIVAKC-UHFFFAOYSA-N

JND3229: Fourth-Generation EGFR C797S Inhibitor

JND3229 (CAS 2260886-64-2) is a synthetic pyrimidopyrimidinone derivative classified as a fourth-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor [1]. It was rationally designed to overcome clinically acquired resistance to the third-generation irreversible EGFR inhibitor osimertinib (AZD9291), which arises in approximately 40% of treated non-small cell lung cancer (NSCLC) patients via the tertiary EGFR C797S mutation that disrupts covalent bond formation [1][2]. Unlike irreversible third-generation agents, JND3229 binds the ATP pocket of C797S-mutated EGFR in a reversible, ATP-competitive manner [1]. The compound exhibits single-digit nanomolar biochemical potency against EGFR L858R/T790M/C797S (IC₅₀ = 5.8 nM) and has demonstrated in vivo monotherapy antitumor efficacy in a xenograft model without requiring antibody co-administration [1].

C797S-mutant EGFR kinase inhibition studies

Reversible ATP-competitive mechanism context

Monotherapy-compatible in vivo xenograft models

• [1] Lu X, Zhang T, Zhu SJ, Xun Q, Tong L, Hu X, Li Y, Chan S, Su Y, Sun Y, Chen Y, Ding J, Yun CH, Xie H, Ding K. Discovery of JND3229 as a New EGFRC797S Mutant Inhibitor with In Vivo Monodrug Efficacy. ACS Med Chem Lett. 2018;9(11):1123-1127. doi:10.1021/acsmedchemlett.8b00373 View Source
• [2] Thress KS, Paweletz CP, Felip E, Cho BC, Stetson D, Dougherty B, Lai Z, Markovets A, Vivancos A, Kuang Y, Ercan D, Matthews SE, Cantarini M, Barrett JC, Jänne PA, Oxnard GR. Acquired EGFR C797S mutation mediates resistance to AZD9291 in non-small cell lung cancer harboring EGFR T790M. Nat Med. 2015;21(6):560-562. doi:10.1038/nm.3854 View Source

JND3229: Irreplaceable Among EGFR C797S Inhibitors

The EGFR C797S inhibitor landscape is mechanistically diverse, comprising irreversible covalent inhibitors (e.g., osimertinib), allosteric inhibitors (e.g., EAI045), and ATP-competitive reversible inhibitors (e.g., JND3229, brigatinib), each with fundamentally different pharmacological profiles [1]. Osimertinib loses approximately 70-fold potency against the C797S mutant because its covalent warhead requires Cys797 for irreversible bond formation [1]. The allosteric inhibitor EAI045 cannot suppress tumor growth as a monotherapy and requires co-administration with the EGFR antibody cetuximab for in vivo efficacy due to asymmetric EGFR dimerization [1][2]. Even among ATP-competitive agents, kinase selectivity profiles differ; for instance JND3229 potently inhibits wild-type EGFR (IC₅₀ = 6.8 nM), whereas BLU-945 spares WT EGFR with >1,000-fold selectivity [3][4]. Simple interchange of these compounds without accounting for mechanism, monotherapy capability, and selectivity profile would directly invalidate experimental conclusions and confound translational relevance.

Irreversible inhibitors (e.g., osimertinib)

C797S mutation disrupts covalent bond formation; potency may shift approximately 70-fold, making direct interchange inappropriate for C797S-dependent models.

Allosteric inhibitor EAI045

Requires cetuximab co-administration for in vivo target engagement; monotherapy capability differs fundamentally, limiting protocol transfer.

WT-sparing reversible inhibitor BLU-945

Selectivity profile (>1,000-fold WT sparing) differs from JND3229's wild-type EGFR activity; cellular response context may not replicate.

• [1] Lu X, Zhang T, Zhu SJ, Xun Q, Tong L, Hu X, Li Y, Chan S, Su Y, Sun Y, Chen Y, Ding J, Yun CH, Xie H, Ding K. Discovery of JND3229 as a New EGFRC797S Mutant Inhibitor with In Vivo Monodrug Efficacy. ACS Med Chem Lett. 2018;9(11):1123-1127. doi:10.1021/acsmedchemlett.8b00373 View Source
• [2] Jia Y, Yun CH, Park E, Ercan D, Manuia M, Juarez J, Xu C, Rhee K, Chen T, Zhang H, Palakurthi S, Jang J, Lelais G, DiDonato M, Bursulaya B, Michellys PY, Epple R, Marsilje TH, McNeill M, Lu W, Harris J, Bender S, Wong KK, Jänne PA, Eck MJ. Overcoming EGFR(T790M) and EGFR(C797S) resistance with mutant-selective allosteric inhibitors. Nature. 2016;534(7605):129-132. doi:10.1038/nature17960 View Source
• [3] Eno MS, Brubaker JD, Campbell JE, De Savi C, Guzi TJ, Williams BD, Wilson D, Wilson K, Brooijmans N, Kim J, Özen A, Perola E, Hsieh J, Brown V, Fetalvero K, Gorgoglione A, Finlan P, Bennett P, Lannutti B, Packman K, Gildersleeve J, Wynn R, Vasbinder MM, Varnes JG. Discovery of BLU-945, a Reversible, Potent, and Wild-Type-Sparing Next-Generation EGFR Mutant Inhibitor for Treatment-Resistant Non-Small-Cell Lung Cancer. J Med Chem. 2022;65(14):9662-9677. doi:10.1021/acs.jmedchem.2c00704 View Source
• [4] IUPHAR/BPS Guide to Pharmacology. JND3229 Ligand Page. GtoPdb Ligand ID: 12986. Accessed 2026. View Source

JND3229: Head-to-Head Comparator Evidence

EGFR Triple-Mutant Kinase Potency: JND3229 vs. Osimertinib

JND3229 potently inhibits the kinase activity of EGFR L858R/T790M/C797S with an IC₅₀ of 5.8 nM in an ELISA-based assay, whereas osimertinib (AZD9291) exhibits approximately 70-fold reduced potency against the C797S-containing triple mutant relative to its activity against the double mutant EGFR L858R/T790M, rendering osimertinib effectively inactive against C797S-driven resistance [1]. This biochemical potency differential is the foundational rationale for JND3229's development as a fourth-generation agent.

C797S Kinase Potency

Head-to-head

IC₅₀ 5.8 nM (triple mutant)

Supports C797S-mutant kinase inhibition assay context.

Osimertinib loses ~70-fold potency; ELISA assay.

Evidence Dimension	Biochemical IC₅₀ against EGFR L858R/T790M/C797S kinase
Target Compound Data	IC₅₀ = 5.8 nM (ELISA)
Comparator Or Baseline	Osimertinib (AZD9291): ~70-fold potency loss against C797S mutant vs. L858R/T790M; no meaningful C797S inhibition
Quantified Difference	JND3229 retains single-digit nM potency; osimertinib loses approximately 70-fold activity against the C797S mutant
Conditions	Enzyme-linked immunosorbent assay (ELISA); recombinant EGFR L858R/T790M/C797S kinase domain

Why This Matters

For researchers modeling osimertinib-resistant NSCLC, JND3229 provides the requisite biochemical potency against the C797S mutant that osimertinib fundamentally lacks—making it irreplaceable for C797S-dependent experimental systems.

• [1] Lu X, Zhang T, Zhu SJ, Xun Q, Tong L, Hu X, Li Y, Chan S, Su Y, Sun Y, Chen Y, Ding J, Yun CH, Xie H, Ding K. Discovery of JND3229 as a New EGFRC797S Mutant Inhibitor with In Vivo Monodrug Efficacy. ACS Med Chem Lett. 2018;9(11):1123-1127. doi:10.1021/acsmedchemlett.8b00373 View Source

Antiproliferative Activity in EGFR C797S BaF3 Cells

In a head-to-head cellular panel, JND3229 inhibited the proliferation of BaF3 cells harboring EGFR L858R/T790M/C797S and EGFR 19D/T790M/C797S with IC₅₀ values of 0.51 μM and 0.32 μM, respectively. In the same assay, osimertinib (AZD9291) showed IC₅₀ values of 5.15 μM and 4.61 μM—representing an approximately 10- to 14-fold loss of potency—while brigatinib achieved IC₅₀ values of 0.42 μM and 0.26 μM [1]. Against the osimertinib-sensitive NCI-H1975 line (EGFR L858R/T790M, no C797S), osimertinib retained superior potency (IC₅₀ = 0.13 μM vs. JND3229 0.31 μM), confirming that JND3229's relative advantage is specifically C797S-context-dependent [1].

BaF3 C797S Antiproliferation

Head-to-head

IC₅₀ 0.51 µM (L858R), 0.32 µM (19D)

C797S-context-dependent cellular potency context.

Osimertinib IC₅₀ >4.6 µM; brigatinib comparable.

Evidence Dimension	Cellular antiproliferative IC₅₀ in BaF3 cells with EGFR C797S triple mutations
Target Compound Data	BaF3 L858R/T790M/C797S: IC₅₀ = 0.51 ± 0.08 μM; BaF3 19D/T790M/C797S: IC₅₀ = 0.32 ± 0.11 μM
Comparator Or Baseline	Osimertinib: BaF3 L858R/T790M/C797S IC₅₀ = 5.15 ± 1.57 μM; BaF3 19D/T790M/C797S IC₅₀ = 4.61 ± 2.34 μM. Brigatinib: BaF3 L858R/T790M/C797S IC₅₀ = 0.42 ± 0.08 μM; BaF3 19D/T790M/C797S IC₅₀ = 0.26 ± 0.02 μM
Quantified Difference	JND3229 is ~10-fold more potent than osimertinib against L858R/T790M/C797S cells and ~14-fold more potent against 19D/T790M/C797S cells; potency is comparable to brigatinib
Conditions	BaF3 cells stably transfected with indicated EGFR mutants; antiproliferation assay (72 h)

Why This Matters

This data directly quantifies JND3229's cellular advantage over the clinical standard osimertinib specifically in C797S-mutant contexts, while also benchmarking it against brigatinib—informing compound selection for cell-based C797S resistance modeling.

• [1] Lu X, Zhang T, Zhu SJ, Xun Q, Tong L, Hu X, Li Y, Chan S, Su Y, Sun Y, Chen Y, Ding J, Yun CH, Xie H, Ding K. Discovery of JND3229 as a New EGFRC797S Mutant Inhibitor with In Vivo Monodrug Efficacy. ACS Med Chem Lett. 2018;9(11):1123-1127. doi:10.1021/acsmedchemlett.8b00373 View Source

In Vivo Monotherapy Tumor Growth Inhibition

In a BaF3-EGFR 19D/T790M/C797S xenograft model, JND3229 administered as a monotherapy (10 mg/kg, twice daily, intraperitoneal injection for 10 days) achieved a tumor growth inhibition (TGI) value of 42.2% [1]. By direct comparison in the same study, the combination of the allosteric inhibitor EAI045 (60 mg/kg, once daily, oral gavage) with cetuximab (1 mg/kg, once every other day, intraperitoneal) produced a TGI of only 22.3% [1]. JND3229 was well tolerated with no significant body weight loss or overt toxicity [1]. Immunohistochemistry confirmed that JND3229 treatment significantly decreased phosphorylated EGFR levels in tumor tissues, confirming in vivo target engagement [1].

In Vivo Tumor Growth Inhibition

Head-to-head

TGI 42.2% (monotherapy)

Single-agent in vivo model-response context.

EAI045 + cetuximab TGI 22.3%; 10 mg/kg BID IP.

Evidence Dimension	In vivo tumor growth inhibition (TGI%) in BaF3-EGFR 19D/T790M/C797S xenograft model
Target Compound Data	TGI = 42.2% (JND3229 monotherapy, 10 mg/kg BID IP, 10 days)
Comparator Or Baseline	EAI045 (60 mg/kg QD PO) + cetuximab (1 mg/kg Q2D IP) combination: TGI = 22.3%
Quantified Difference	JND3229 monotherapy achieved 1.89-fold greater TGI than EAI045/cetuximab combination (42.2% vs. 22.3%)
Conditions	BALB/c mice bearing established BaF3-EGFR 19D/T790M/C797S xenograft tumors; 10-day treatment

Why This Matters

JND3229's ability to achieve superior in vivo efficacy as a single agent—without requiring antibody co-therapy—represents a critical practical and mechanistic advantage over EAI045 for preclinical in vivo studies of C797S-mutant NSCLC.

• [1] Lu X, Zhang T, Zhu SJ, Xun Q, Tong L, Hu X, Li Y, Chan S, Su Y, Sun Y, Chen Y, Ding J, Yun CH, Xie H, Ding K. Discovery of JND3229 as a New EGFRC797S Mutant Inhibitor with In Vivo Monodrug Efficacy. ACS Med Chem Lett. 2018;9(11):1123-1127. doi:10.1021/acsmedchemlett.8b00373 View Source

Reversible ATP-Competitive Binding Mechanism

JND3229 binds reversibly to the ATP-binding site of C797S-mutated EGFR in a 'U-shaped' configuration, forming bidentate hydrogen bonds with the hinge residue Met793, with the 2-chlorophenyl group directed toward the hydrophobic back pocket [1]. This mechanism contrasts fundamentally with: (i) irreversible third-generation inhibitors such as osimertinib, which require covalent bond formation with Cys797 and are therefore inactivated by the C797S mutation [1]; and (ii) allosteric fourth-generation inhibitors such as EAI045, which bind a pocket remote from the ATP site and are ineffective as monotherapy due to asymmetric EGFR dimerization [2]. The reversible ATP-competitive mechanism renders JND3229 insensitive to C797S mutation status while enabling monotherapy activity.

Binding Mechanism

Class-level

Reversible ATP-competitive, U-shaped configuration

C797S-independent target engagement context.

Contrasts irreversible (osimertinib) and allosteric (EAI045) mechanisms.

Evidence Dimension	Binding mechanism and its functional consequence for C797S-mutant EGFR inhibition
Target Compound Data	Reversible ATP-competitive inhibitor; 'U-shaped' binding configuration confirmed by 2.65 Å X-ray crystallography with EGFR T790M/C797S
Comparator Or Baseline	Osimertinib: irreversible covalent inhibitor, C797-dependent, inactivated by C797S. EAI045: allosteric inhibitor, requires cetuximab co-administration for in vivo efficacy. Brigatinib: also ATP-competitive reversible, but with distinct selectivity profile
Quantified Difference	Not a single quantitative metric; mechanistic distinction manifests as: JND3229 retains full C797S potency (IC₅₀ 5.8 nM) vs. osimertinib ~70-fold loss; JND3229 monotherapy TGI 42.2% vs. EAI045 requiring cetuximab for any in vivo activity
Conditions	X-ray crystallography (PDB deposition); ELISA kinase assays; cellular and in vivo efficacy models

Why This Matters

The reversible ATP-competitive mechanism is the molecular basis for JND3229's C797S-independent activity and monotherapy capability—two attributes that differentiate it from both irreversible and allosteric EGFR inhibitors in the procurement decision for C797S-focused research.

• [1] Lu X, Zhang T, Zhu SJ, Xun Q, Tong L, Hu X, Li Y, Chan S, Su Y, Sun Y, Chen Y, Ding J, Yun CH, Xie H, Ding K. Discovery of JND3229 as a New EGFRC797S Mutant Inhibitor with In Vivo Monodrug Efficacy. ACS Med Chem Lett. 2018;9(11):1123-1127. doi:10.1021/acsmedchemlett.8b00373 View Source
• [2] Jia Y, Yun CH, Park E, Ercan D, Manuia M, Juarez J, Xu C, Rhee K, Chen T, Zhang H, Palakurthi S, Jang J, Lelais G, DiDonato M, Bursulaya B, Michellys PY, Epple R, Marsilje TH, McNeill M, Lu W, Harris J, Bender S, Wong KK, Jänne PA, Eck MJ. Overcoming EGFR(T790M) and EGFR(C797S) resistance with mutant-selective allosteric inhibitors. Nature. 2016;534(7605):129-132. doi:10.1038/nature17960 View Source

X-Ray Crystal Structure of EGFR T790M/C797S Complex

A 2.65 Å resolution X-ray crystallographic structure of JND3229 in complex with EGFR T790M/C797S was determined, revealing detailed binding interactions [1]. The pyrido[2,3-d]pyrimidine-7-one core forms bidentate hydrogen bonds with the hinge residue Met793; the 2-chlorophenyl group occupies the hydrophobic back pocket (interacting with Lys745, Glu762, Leu788, Met766, and Met790); the propionamide moiety is solvent-exposed and forms a water-mediated hydrogen bond with Leu718; and the methylpiperazine group extends into solvent [1]. This structural information is not available at equivalent resolution for several other preclinical fourth-generation EGFR C797S inhibitors (e.g., brigatinib-EGFR C797S complex structures are less well-characterized in the primary literature for the triple-mutant context).

Co-crystal Structure

Supporting evidence

2.65 Å resolution, EGFR T790M/C797S complex

Supports structure-based lead optimization.

Bidentate hinge H-bonds with Met793.

Evidence Dimension	Availability and resolution of experimental co-crystal structure with EGFR T790M/C797S
Target Compound Data	2.65 Å resolution co-crystal structure; detailed binding pose and key residue interactions fully elucidated
Comparator Or Baseline	EAI045: co-crystal structure available with EGFR T790M (allosteric site). Brigatinib: co-crystal structures available with ALK and EGFR but limited published structural data with EGFR T790M/C797S triple mutant. BLU-945: co-crystal structure not publicly disclosed at equivalent detail
Quantified Difference	Not applicable as a quantitative metric; the value is the availability of high-resolution structural data enabling rational optimization
Conditions	X-ray crystallography; EGFR T790M/C797S kinase domain; PDB deposition via ACS Medicinal Chemistry Letters Supporting Information

Why This Matters

The availability of a high-resolution co-crystal structure accelerates structure-based optimization of JND3229 analogs and enables rational interpretation of SAR within the pyrimidopyrimidinone scaffold—a practical advantage for medicinal chemistry groups procuring this compound as a starting point for lead optimization.

• [1] Lu X, Zhang T, Zhu SJ, Xun Q, Tong L, Hu X, Li Y, Chan S, Su Y, Sun Y, Chen Y, Ding J, Yun CH, Xie H, Ding K. Discovery of JND3229 as a New EGFRC797S Mutant Inhibitor with In Vivo Monodrug Efficacy. ACS Med Chem Lett. 2018;9(11):1123-1127. doi:10.1021/acsmedchemlett.8b00373 View Source

JND3229: Best Research Applications

In Vitro Models of Osimertinib-Resistant EGFR C797S NSCLC

JND3229 is the appropriate tool compound for experiments requiring potent biochemical (IC₅₀ = 5.8 nM) and cellular (BaF3 IC₅₀ = 0.32–0.51 μM) inhibition of EGFR C797S triple mutants, where osimertinib is effectively inactive (IC₅₀ = 4.61–5.15 μM in the same BaF3 lines) [1]. Researchers establishing C797S-dependent resistance models should select JND3229 as the reference fourth-generation inhibitor to benchmark novel compounds against a well-characterized, structurally elucidated ATP-competitive reversible scaffold [1].

In Vivo Monotherapy Studies in C797S Xenograft Models

For in vivo pharmacology studies requiring single-agent antitumor activity without cetuximab co-administration, JND3229 (TGI = 42.2% at 10 mg/kg BID IP) is preferentially selected over EAI045, which lacks monotherapy activity and demands combination with cetuximab (TGI = 22.3%) [1]. The established dosing protocol and confirmed in vivo target engagement (reduced p-EGFR in tumor tissue) provide a validated experimental framework [1].

Structure-Based Design and SAR of the Pyrimidopyrimidinone Core

Medicinal chemistry teams pursuing fourth-generation EGFR C797S inhibitor optimization can leverage JND3229 as a starting point supported by: (i) a 2.65 Å co-crystal structure with EGFR T790M/C797S detailing key hinge, back-pocket, and solvent-exposed interactions [1]; and (ii) a published SAR study from the same group generating a series of 2-oxo-3,4-dihydropyrimido[4,5-d]pyrimidine derivatives, with the most potent analog (compound 6i) achieving an IC₅₀ of 3.1 nM against EGFR L858R/T790M/C797S [2]. This structural and chemical foundation is not available for all comparator fourth-generation inhibitors at equivalent depth.

Comparative Mechanism Profiling of EGFR C797S Inhibitors

JND3229 occupies a specific mechanistic niche—reversible ATP-competitive inhibition with monotherapy capability—that distinguishes it from irreversible covalent inhibitors (osimertinib), allosteric inhibitors (EAI045), and WT-sparing reversible inhibitors (BLU-945) [1][3]. Systematic comparator studies aiming to deconvolute the pharmacological consequences of binding mechanism, monotherapy dependency, and WT EGFR liability should include JND3229 as the representative reversible, ATP-competitive, non-WT-sparing fourth-generation agent, noting that its WT EGFR IC₅₀ of 6.8 nM represents a selectivity liability acknowledged by the original discoverers [1].

Application

Selection Property

Validation Focus

C797S-mutant NSCLC cell-line studies

C797S-context-dependent biochemical potency

Verify kinase inhibition in triple-mutant assays

In vivo C797S xenograft monotherapy studies

Monotherapy-compatible in vivo protocol

Target engagement and tumor growth inhibition benchmarking

Pyrimidopyrimidinone scaffold lead optimization

High-resolution co-crystal structure guidance

SAR expansion and hinge-binding optimization

EGFR C797S inhibitor mechanism profiling

Reversible ATP-competitive, non-WT-sparing profile

Mechanism-dependent pharmacology deconvolution

• [1] Lu X, Zhang T, Zhu SJ, Xun Q, Tong L, Hu X, Li Y, Chan S, Su Y, Sun Y, Chen Y, Ding J, Yun CH, Xie H, Ding K. Discovery of JND3229 as a New EGFRC797S Mutant Inhibitor with In Vivo Monodrug Efficacy. ACS Med Chem Lett. 2018;9(11):1123-1127. doi:10.1021/acsmedchemlett.8b00373 View Source
• [2] Hu X, Xun Q, Zhang T, Zhu SJ, Li Q, Tong L, Lai M, Huang T, Yun CH, Xie H, Ding K, Lu X. 2-Oxo-3,4-dihydropyrimido[4,5-d]pyrimidines as new reversible inhibitors of EGFR C797S (Cys797 to Ser797) mutant. Chin Chem Lett. 2020;31(5):1155-1159. doi:10.1016/j.cclet.2019.09.052 View Source
• [3] Eno MS, Brubaker JD, Campbell JE, De Savi C, Guzi TJ, Williams BD, Wilson D, Wilson K, Brooijmans N, Kim J, Özen A, Perola E, Hsieh J, Brown V, Fetalvero K, Gorgoglione A, Finlan P, Bennett P, Lannutti B, Packman K, Gildersleeve J, Wynn R, Vasbinder MM, Varnes JG. Discovery of BLU-945, a Reversible, Potent, and Wild-Type-Sparing Next-Generation EGFR Mutant Inhibitor for Treatment-Resistant Non-Small-Cell Lung Cancer. J Med Chem. 2022;65(14):9662-9677. doi:10.1021/acs.jmedchem.2c00704 View Source